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Compound of Interest

Compound Name: DBCO-NHCO-PEGZ2-NHS ester

Cat. No.: B8103906

For Researchers, Scientists, and Drug Development Professionals

Introduction

The DBCO-NHCO-PEG2-NHS ester is a heterobifunctional crosslinker that enables the
covalent attachment of a dibenzocyclooctyne (DBCO) moiety to antibodies. This process is a
crucial first step in a two-stage bioconjugation strategy utilizing strain-promoted alkyne-azide
cycloaddition (SPAAC), a type of copper-free click chemistry.[1][2][3] The N-hydroxysuccinimide
(NHS) ester end of the molecule reacts with primary amines, such as the lysine residues on the
surface of an antibody, to form a stable amide bond. The DBCO group can then specifically and
efficiently react with an azide-modified molecule of interest, such as a therapeutic payload, a
fluorescent dye, or an oligonucleotide, in a biocompatible manner without the need for a
cytotoxic copper catalyst.[3] The inclusion of a polyethylene glycol (PEG) spacer enhances the
solubility and reduces potential steric hindrance of the conjugated molecule.[4][5]

This document provides a detailed protocol for the labeling of antibodies with DBCO-NHCO-
PEG2-NHS ester, including pre-conjugation considerations, the labeling reaction, purification
of the conjugate, and subsequent click chemistry applications.

Key Applications

» Antibody-Drug Conjugate (ADC) Development: Site-specific or non-specific conjugation of
cytotoxic payloads to antibodies for targeted cancer therapy.[6][7]
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e Immunoassays: Development of sensitive diagnostic tools by conjugating antibodies to
reporter molecules.

» Fluorescent Imaging: Labeling antibodies with fluorescent dyes for in vitro and in vivo
imaging applications.

» Targeted Delivery: Attachment of antibodies to nanoparticles or liposomes for targeted drug
delivery.[8]

Chemical Reaction Pathway

The following diagram illustrates the two-step process of antibody labeling and subsequent

copper-free click chemistry reaction.
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Step 1: Antibody Labeling

Antibody with primary amines (-NH2) DBCO-NHCO-PEG2-NHS Ester

Reaction with NHS ester

DBCO-Labeled Antibody [@&———

Step 2: Copper-Free Click Chemistry

DBCO-Labeled Antibody Azide-Modified Molecule

Strain-Promoted Alkyne-Azide
Cycloaddition (SPAAC)

Antibody Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: DBCO-NHCO-PEG2-
NHS Ester for Antibody Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103906#dbco-nhco-peg2-nhs-ester-protocol-for-
antibody-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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